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Compound of Interest

Compound Name: Moxalactam

Cat. No.: B1674534 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and use of

Moxalactam stock solutions for preventing bacterial contamination in cell culture.

Introduction
Moxalactam is a synthetic oxa-β-lactam antibiotic with a broad spectrum of activity against

both Gram-positive and Gram-negative bacteria.[1][2] It functions by inhibiting the synthesis of

the bacterial cell wall, leading to cell lysis and death.[3] Its stability against many β-lactamase

enzymes makes it an effective agent for cell culture applications, where it can prevent or

eliminate bacterial contamination.[4][5] Proper preparation and storage of a sterile,

concentrated stock solution are critical to ensure its efficacy and to avoid introducing

contaminants into sensitive cell cultures.[6][7]

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation of a Moxalactam
(sodium salt) stock solution.
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Parameter Value Notes

Synonyms Latamoxef, LY-127935 [8][9]

Molecular Weight (Disodium

Salt)
564.4 g/mol [9][10]

Form Crystalline solid [9]

Solubility in Water Approx. 50 mg/mL [9]

Solubility in DMSO ≥ 25 mg/mL [9][10]

Powder Storage -20°C Stable for ≥ 4 years.[8][9]

Aqueous Stock Storage
Not recommended for more

than one day.
[9]

DMSO Stock Storage
-20°C for up to 1 month; -80°C

for up to 6 months.
[1]

Experimental Protocol
This protocol details the steps to prepare a 50 mg/mL sterile stock solution of Moxalactam in

water. All procedures should be performed in a laminar flow hood using aseptic techniques.

3.1. Materials and Equipment

Moxalactam sodium salt powder

Sterile, cell culture-grade water or DMSO

Sterile 15 mL or 50 mL conical tubes

Calibrated analytical balance

Sterile spatula

Vortex mixer

Sterile 0.22 µm syringe filter
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Sterile syringes (appropriate size for the volume being prepared)

Sterile, cryo-safe microcentrifuge tubes (e.g., 1.5 mL) for aliquots

-20°C and -80°C freezers

3.2. Stock Solution Preparation Workflow
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Start

1. Weigh Moxalactam Powder

2. Dissolve in Sterile Water

3. Vortex Until Dissolved

4. Filter-Sterilize (0.22 µm)

5. Dispense Aliquots

6. Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a sterile Moxalactam stock solution.

3.3. Step-by-Step Methodology
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Calculate Required Amounts:

Determine the desired final concentration and volume. For this protocol, we will prepare 10

mL of a 50 mg/mL stock solution.

Mass of Moxalactam: 50 mg/mL * 10 mL = 500 mg.

Weighing:

In a laminar flow hood, place a sterile 15 mL conical tube on a calibrated balance and tare

the weight.

Using a sterile spatula, aseptically weigh 500 mg of Moxalactam sodium salt powder

directly into the conical tube.

Dissolving:

Aseptically add 10 mL of sterile, cell culture-grade water to the conical tube containing the

Moxalactam powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.

Sterilization:

Draw the Moxalactam solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the tip of the syringe.

Dispense the solution through the filter into a new sterile 15 mL conical tube. This step

removes any potential bacterial contaminants.

Note: If using DMSO as the solvent, filter sterilization may not be required if all

components and techniques are sterile.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the antibiotic, dispense the

sterile stock solution into smaller, single-use aliquots (e.g., 100 µL) in sterile

microcentrifuge tubes.[11][12]

Label the aliquots clearly with the name ("Moxalactam"), concentration (50 mg/mL), and

preparation date.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-

term use (up to 1 month).[1]

Application in Cell Culture
4.1. Determining Working Concentration

The optimal working concentration of Moxalactam can vary depending on the cell line and the

potential contaminants. It is crucial to perform a dose-response experiment to determine the

highest concentration that is not toxic to the cells.[7] Minimum inhibitory concentration (MIC)

data suggests that concentrations as low as 0.125 µg/mL can be effective against sensitive

bacterial strains like E. coli.[13]

4.2. Diluting the Stock Solution

To use Moxalactam in your cell culture medium, dilute the frozen stock solution to the desired

final working concentration.

Example: To prepare 100 mL of culture medium with a final Moxalactam concentration of 50

µg/mL from a 50 mg/mL stock:

Use the dilution formula: C1V1 = C2V2

C1 (Stock Concentration) = 50 mg/mL = 50,000 µg/mL

V1 (Volume of Stock) = ?

C2 (Final Concentration) = 50 µg/mL

V2 (Final Volume) = 100 mL
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Calculate V1:

V1 = (C2 * V2) / C1

V1 = (50 µg/mL * 100 mL) / 50,000 µg/mL = 0.1 mL = 100 µL

Thaw one aliquot of the Moxalactam stock solution.

Aseptically add 100 µL of the 50 mg/mL stock to 100 mL of your complete cell culture

medium.

Mix gently before adding to your cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. Research Products International Corp Moxalactam, Sodium Salt, 5 Grams, | Fisher
Scientific [fishersci.com]

4. In vitro antimicrobial activity and beta-lactamase stability of moxalactam, a new 1-oxa-
cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Antibacterial effect evaluation of moxalactam against extended-spectrum β-lactamase-
producing Escherichia coli and Klebsiella pneumoniae with in vitro
pharmacokinetics/pharmacodynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]

6. Cell Culture Antibiotic Selection Guide [sigmaaldrich.com]

7. Antibiotics for Cell Culture | Thermo Fisher Scientific - SG [thermofisher.com]

8. caymanchem.com [caymanchem.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. glpbio.com [glpbio.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1674534?utm_src=pdf-body
https://www.benchchem.com/product/b1674534?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Moxalactam-sodium-salt.html
https://www.medchemexpress.com/moxalactam.html
https://www.fishersci.com/shop/products/moxalactam-sodium-salt-5g/50997930
https://www.fishersci.com/shop/products/moxalactam-sodium-salt-5g/50997930
https://pubmed.ncbi.nlm.nih.gov/6335837/
https://pubmed.ncbi.nlm.nih.gov/6335837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5772397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5772397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5772397/
https://www.sigmaaldrich.com/ES/es/technical-documents/technical-article/cell-culture-and-cell-culture-analysis/cell-culture-troubleshooting/antibiotic-selector
https://www.thermofisher.com/sg/en/home/life-science/cell-culture/mammalian-cell-culture/media-supplements/antibiotics.html
https://www.caymanchem.com/product/15869/moxalactam-sodium-salt
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.glpbio.com/moxalactam-sodium-salt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. researchgate.net [researchgate.net]

12. youtube.com [youtube.com]

13. In vitro antibacterial activity of moxalactam, a new broad-spectrum semisynthetic
antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note and Protocol: Moxalactam Stock
Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674534#protocol-for-preparing-moxalactam-stock-
solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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